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Compound of Interest

Compound Name: Atreleuton-d4

Cat. No.: B12362281

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific safety data for Atreleuton-d4 is not readily available in the public domain.
The following information is primarily based on data for the parent compound, Atreleuton, and
general principles of chemical safety. The toxicological properties of a deuterated compound
are generally expected to be similar to its non-deuterated analog, but this should not be
assumed as a definitive assessment. A comprehensive risk assessment should be conducted
by qualified professionals before handling this compound.

Chemical and Physical Properties

Atreleuton-d4 is the deuterated form of Atreleuton, a potent and selective inhibitor of 5-
lipoxygenase. The primary use of Atreleuton-d4 is as an internal standard in analytical and
pharmacokinetic studies of Atreleuton.
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Property Value Source

Molecular Formula Ci16H11D4FN202S BDG Synthesis[1]
Molecular Weight 322.39 g/mol BDG Synthesis[1]

CAS Number (Unlabeled) 154355-76-7 BDG Synthesis[1]
Appearance White to beige powder Sigma-Aldrich[2]

Purity Typically >98% (HPLC) BDG Synthesis, GlpBio[1][3]
Solubility Soluble in DMSO (10 mg/mL) Sigma-Aldrich[2]

Storage 2-8°C Sigma-Aldrich[2]

Hazard Identification and Precautionary Measures

Based on the GHS classification for the parent compound Atreleuton, the following hazards are
anticipated.

GHS Classification (for Atreleuton):

Hazard

Hazard Class Category Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if ,
4 GHSO07 Warning
Oral swallowed

Precautionary Statements:
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Code Statement
P264 Wash hands thoroughly after handling.

Do not eat, drink or smoke when using this
P270

product.

IF SWALLOWED: Call a POISON CENTER or
P301 + P312 L

doctor/physician if you feel unwell.
P330 Rinse mouth.

Dispose of contents/container in accordance
P501

with local regulations.

Potential Health Effects:

Eye: May cause eye irritation.[4]

Skin: May cause skin irritation.[4]

Ingestion: Harmful if swallowed. May cause irritation of the digestive tract.[4][5]

Inhalation: May cause respiratory tract irritation.[4]

The toxicological properties of Atreleuton-d4 have not been fully investigated.[4]

Experimental Protocols

Detailed experimental protocols for safety and toxicology studies of Atreleuton-d4 are not
available in the provided search results. However, a general workflow for an in vivo acute oral
toxicity study, a standard method for assessing the safety of a new chemical entity, is outlined
below.

General Protocol for an In Vivo Acute Oral Toxicity Study (e.g., OECD Guideline 423):

o Animal Selection: Healthy, young adult rodents (e.g., rats or mice) of a single sex are
typically used in the initial study.
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e Housing and Acclimatization: Animals are housed in controlled environmental conditions and
allowed to acclimatize for at least 5 days before the study begins.

e Dose Formulation: Atreleuton-d4 is formulated in a suitable vehicle (e.g., DMSO, PEG300,
or corn oil). The concentration is calculated based on the desired dosage and the average
weight of the animals.[3]

o Dose Administration: A single dose is administered to the animals by oral gavage.

» Observation: Animals are observed for clinical signs of toxicity and mortality at regular
intervals for up to 14 days. Observations include changes in skin, fur, eyes, and behavior.
Body weight is measured periodically.

o Necropsy: At the end of the observation period, all animals are humanely euthanized and
subjected to a gross necropsy.

o Data Analysis: The number of animals that die during the study is used to estimate the acute
oral toxicity of the substance.

Signaling Pathway and Experimental Workflow

Visualizations

Atreleuton's Mechanism of Action: 5-Lipoxygenase
Inhibition

Atreleuton is a selective and reversible inhibitor of the 5-lipoxygenase (5-LO) enzyme.[2][6]
This enzyme is crucial in the biosynthesis of leukotrienes, which are inflammatory mediators.

By inhibiting 5-LO, Atreleuton reduces the production of leukotrienes, thereby exerting its anti-
inflammatory effects.
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Atreleuton Mechanism of Action
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Caption: Mechanism of Atreleuton-d4 via 5-Lipoxygenase Inhibition.

General Workflow for an In Vivo Toxicology Study

The following diagram illustrates a typical workflow for conducting an in vivo toxicology study to
assess the safety of a compound like Atreleuton-d4.
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General Workflow for In Vivo Toxicology Study
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Caption: A generalized workflow for an in vivo toxicology study.
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Handling and Storage

Handling: Use in a well-ventilated area. Minimize dust generation and accumulation. Avoid
contact with eyes, skin, and clothing. Wash thoroughly after handling.[4]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances.[4] Recommended storage temperature is 2-8°C.[2]

Personal Protective Equipment: Wear appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety glasses with side shields, and a lab coat. In case
of inadequate ventilation, wear respiratory protection.[7]

First-Aid Measures

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Get medical attention.[4]

Skin: Get medical aid. Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[4]

Ingestion: If swallowed, do NOT induce vomiting. If the person is conscious and alert, rinse
their mouth and drink 2-4 cupfuls of milk or water. Call a poison control center or get medical
attention immediately.[4]

Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.[4]

Spills and Disposal

Spills/Leaks: Vacuum or sweep up material and place it into a suitable disposal container.
Clean up spills immediately, observing precautions in the Protective Equipment section.
Avoid generating dusty conditions and provide ventilation.[4]

Disposal: Dispose of contents and container in accordance with existing federal, state, and
local environmental control laws.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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